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Abstract

These application notes provide a detailed protocol for conducting urodynamic studies in
rodents to evaluate the efficacy of TAS-303, a selective norepinephrine reuptake inhibitor, for
the treatment of stress urinary incontinence (SUI). The protocols described herein cover
surgical procedures for catheter implantation, conscious cystometry, and the measurement of
key urodynamic parameters, including basal urethral pressure (BUP) and leak point pressure
(LPP). This document also includes a summary of the mechanism of action of TAS-303 and its
reported effects on lower urinary tract function in preclinical rodent models.

Introduction

Stress urinary incontinence is a prevalent condition characterized by involuntary urine leakage
during activities that increase intra-abdominal pressure, such as coughing, sneezing, or
physical exertion. TAS-303 is a novel therapeutic agent that acts as a selective norepinephrine
reuptake inhibitor.[1] By blocking the norepinephrine transporter (NET), TAS-303 increases the
concentration of norepinephrine in the synaptic cleft, leading to enhanced activation of al-
adrenergic receptors in the urethral smooth muscle. This, in turn, increases urethral sphincter
tone and resistance to involuntary urine flow. Preclinical studies in rodents have demonstrated
that TAS-303 can dose-dependently increase basal urethral pressure and leak point pressure,
suggesting its therapeutic potential for SUI.[1]
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Urodynamic studies in rodent models are essential for the preclinical evaluation of compounds
like TAS-303. These studies allow for the quantitative assessment of bladder and urethral
function, providing critical data on a drug's efficacy and mechanism of action. This document

outlines the necessary protocols to perform such evaluations.

Mechanism of Action of TAS-303

The primary mechanism of action of TAS-303 is the selective inhibition of the norepinephrine
transporter. This inhibition leads to an accumulation of norepinephrine at the neuroeffector
junctions of the lower urinary tract, particularly in the smooth muscle of the urethra. The
increased norepinephrine stimulates al-adrenergic receptors, resulting in urethral smooth
muscle contraction and an increase in urethral closing pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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